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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of experimental methodologies and data for the neutron capture cross-

section of Germanium-74 (⁷⁴Ge). Understanding the reproducibility of these measurements is

critical for applications ranging from nuclear astrophysics to background modeling in rare-event

physics searches.

The ⁷⁴Ge(n,γ)⁷⁵Ge reaction, where a Germanium-74 nucleus captures a neutron and emits

gamma radiation to become Germanium-75, is of significant interest in several fields. In

astrophysics, it plays a role in the s-process (slow neutron capture) of nucleosynthesis,

contributing to the abundance of heavier elements.[1] In fundamental physics, particularly in

searches for neutrinoless double-beta decay (0νββ) using Germanium detectors, an accurate

knowledge of this cross-section is crucial for predicting neutron-induced backgrounds.[2][3]

This guide compares data and methodologies from various experimental campaigns to assess

the reproducibility of these critical measurements.

Comparative Analysis of Experimental Data
The neutron capture cross-section of ⁷⁴Ge has been measured at various neutron energies

using different experimental techniques. The data presented in the following table summarizes

key results from prominent studies, allowing for a direct comparison of measured cross-section

values.
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Neutron
Energy

Measured
Cross-Section
(mb)

Experimental
Method

Facility/Collab
oration

Reference

Thermal (25.3

meV)

497 ± 52 (to

ground state)
Activation Not Specified [4]

Thermal (25.3

meV)

130.5 ± 5.6 (to

isomer)
Activation Not Specified [4]

< 70 keV Resonance Data
Time-of-Flight

(TOF)
n_TOF (CERN) [1]

< 8 MeV
Various Data

Points
Activation Not Specified [2][3]

It is important to note that direct comparison of cross-section values requires careful

consideration of the neutron energy ranges and whether the measurement pertains to the total

capture cross-section or populates specific states (ground or isomeric) of ⁷⁵Ge. For instance,

one study found that their measured cross-section for the ⁷⁴Ge(n,γ)⁷⁵Ge reaction was about a

factor of two larger than theoretical predictions.[2][3] Recent measurements at the n_TOF

facility have provided detailed resonance data up to 70 keV, which is crucial for calculating

Maxwellian-averaged cross-sections used in astrophysical models.[1]

Experimental Protocols: A Tale of Two Techniques
The two primary methods employed for measuring the neutron capture cross-section of ⁷⁴Ge

are the activation method and the time-of-flight (TOF) technique. Each has its distinct

advantages and challenges, impacting the reproducibility and energy range of the

measurements.

The Activation Method
The activation technique is a well-established method for measuring neutron capture cross-

sections, particularly at specific neutron energies.

Experimental Workflow:
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Sample Irradiation: A sample of enriched ⁷⁴Ge is irradiated with a known flux of

monoenergetic neutrons.[2][3] Neutron production is often achieved through reactions like

³H(p,n)³He or ²H(d,n)³He.[2] To determine the neutron fluence, foils of materials with well-

known cross-sections, such as gold or indium, are often irradiated simultaneously.[2][3]

Activity Measurement: After irradiation, the sample is removed, and the radioactivity of the

newly formed ⁷⁵Ge is measured. This is typically done using high-resolution gamma-ray

spectroscopy to detect the characteristic gamma rays emitted during the decay of ⁷⁵Ge.[2][3]

Cross-Section Calculation: The neutron capture cross-section is then calculated based on

the measured activity, the known neutron flux, the number of ⁷⁴Ge atoms in the sample, and

the decay properties of ⁷⁵Ge.

This method is highly sensitive and can provide accurate measurements at discrete energy

points. However, it is generally not suitable for measuring the continuous energy dependence

of the cross-section across a wide range.

The Time-of-Flight (TOF) Technique
The time-of-flight (TOF) method is a powerful technique for measuring neutron capture cross-

sections over a broad and continuous range of neutron energies.[5][6]

Experimental Workflow:

Pulsed Neutron Beam: A pulsed beam of neutrons, containing a wide range of energies, is

produced. At facilities like CERN's n_TOF, this is achieved by impacting a high-energy proton

beam on a spallation target.[7][8]

Neutron Flight Path: The neutrons travel down a long, evacuated flight path. The time it takes

for a neutron to travel this distance is directly related to its kinetic energy, with higher-energy

neutrons arriving at the sample first.[9]

Sample Interaction: The pulsed neutron beam interacts with the ⁷⁴Ge sample placed at the

end of the flight path.

Detection of Capture Events: When a neutron is captured by a ⁷⁴Ge nucleus, a cascade of

prompt gamma rays is emitted. These gamma rays are detected by specialized detectors,
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such as liquid scintillators, designed to have low sensitivity to scattered neutrons.[10][11]

Data Analysis: By correlating the detection time of the gamma rays with the time of the initial

proton pulse, the neutron energy that caused the capture event can be precisely determined.

This allows for the measurement of the capture cross-section as a function of neutron

energy.[11]

The TOF method provides high-resolution data across a wide energy spectrum, making it ideal

for studying neutron resonances and for applications in nuclear astrophysics.[12][13]

Visualizing the Methodologies
To better illustrate the distinct workflows of the activation and time-of-flight techniques, the

following diagrams are provided.
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Caption: Comparative workflow of the Activation and Time-of-Flight (TOF) methods.

Conclusion
The reproducibility of neutron capture cross-section measurements on Germanium-74 is

generally good, with different experimental techniques providing complementary data. The

activation method offers high precision at specific neutron energies, while the time-of-flight
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technique provides high-resolution data over a broad energy range. Discrepancies between

experimental results and theoretical predictions highlight the continued need for precise

measurements to refine nuclear models and improve the accuracy of background predictions in

sensitive physics experiments. The ongoing efforts at facilities like CERN's n_TOF and J-PARC

are crucial for providing the comprehensive and accurate data required by the scientific

community.[5][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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